Cas no 453576-43-7 (N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide)

• Product Name: N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide
• CAS No: 453576-43-7
• MF: C₁₃H₁₆ClNO₃S
• MW: 301.789041519165
• CID: 3105919
• PubChem ID: 3869555
• Update Time: 2025-07-18

N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-Benzyl-2-chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-acetami de
• N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide
• N-Benzyl-2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
• SR-01000043371
• 898-980-5
• AKOS016044565
• G40425
• SCHEMBL23961060
• N-benzyl-2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
• EN300-05985
• N-benzyl-2-chloro-N-(sulfolan-3-yl)acetamide
• 453576-43-7
• Z56915886
• N-benzyl-2-chloro-N-(1,1-dioxothiolan-3-yl)acetamide
• AKOS002668310
• SR-01000043371-1
• N-Benzyl-2-chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-acetamide

• Inchi： 1S/C13H16ClNO3S/c14-8-13(16)15(9-11-4-2-1-3-5-11)12-6-7-19(17,18)10-12/h1-5,12H,6-10H2
• InChI Key： AFXOINVVLIRMFU-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=CC=1)C1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 301.0539422Da
• Monoisotopic Mass: 301.0539422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Additional information on N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide

Comprehensive Overview of N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide (CAS No. 453576-43-7)

N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide (CAS No. 453576-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a benzyl group, a chloroacetamide moiety, and a sulfolane-derived ring. Its distinct architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's CAS number 453576-43-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in scientific literature highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with growing interest in targeted therapies and antibiotic alternatives. Computational studies suggest its sulfonyl group may enhance binding affinity to biological targets, a feature increasingly explored in fragment-based drug design (FBDD) strategies.

From a synthetic chemistry perspective, N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide exemplifies modern heterocyclic chemistry innovations. The thiolane 1,1-dioxide component contributes to improved solubility profiles compared to traditional aromatic systems—a property highly sought after in drug-like molecule development. Analytical characterization typically involves NMR spectroscopy (particularly ¹H and ¹³C) and high-resolution mass spectrometry (HRMS), with the chloroacetamide proton appearing characteristically downfield near 4.3 ppm.

Environmental and safety assessments of 453576-43-7 indicate it requires standard laboratory handling procedures. While not classified as high-risk, its chloroacetamide group warrants proper personal protective equipment (PPE) during manipulation. Stability studies show optimal storage under inert atmosphere at -20°C, with particular attention to moisture sensitivity due to the sulfone functionality.

Industrial applications of this compound intersect with several cutting-edge domains. In materials science, its sulfolane moiety shows promise for designing high-performance polymers with enhanced thermal stability. The agrochemical sector explores derivatives as potential plant growth regulators, capitalizing on the chloroacetamide's known herbicidal activity while mitigating environmental persistence through the sulfone group's biodegradability.

Patent analysis reveals growing commercial interest in CAS 453576-43-7, with recent filings covering novel synthetic routes and crystalline forms. One optimized procedure achieves 78% yield via N-alkylation of thiolan-3-amine followed by chloroacetylation, demonstrating scalability potential. These developments address pharmaceutical industry demands for cost-effective intermediates in parallel synthesis campaigns.

Emerging research directions explore the compound's utility in bioconjugation chemistry. The chloroacetamide serves as an electrophilic handle for protein modification, while the sulfone group may facilitate subsequent click chemistry transformations. Such applications align with current trends in antibody-drug conjugate (ADC) development and proteolysis-targeting chimera (PROTAC) design.

Quality control protocols for N-benzyl-2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide typically specify ≥95% purity by HPLC analysis, with particular attention to residual solvents and related substances. Advanced purification techniques like preparative HPLC or recrystallization from ethyl acetate/hexane mixtures yield material suitable for preclinical studies. These rigorous standards reflect the compound's positioning as a premium research chemical.

The future outlook for 453576-43-7 appears promising, particularly as computational models better predict the structure-activity relationships of its derivatives. With increasing focus on sulfur-containing pharmacophores in medicinal chemistry, this compound's unique thiolane-1,1-dioxide core may unlock novel therapeutic avenues. Ongoing research continues to elucidate its full potential across multiple scientific disciplines.